Cas no 17249-79-5 (2,3-Dichlorothiophene)

• Product Name: 2,3-Dichlorothiophene
• CAS No: 17249-79-5
• MF: C₄H₂Cl₂S
• MW: 153.029677867889
• MDL: MFCD00043890
• CID: 50696
• PubChem ID: 140207
• Update Time: 2025-04-18

2,3-Dichlorothiophene Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichlorothiophene
• 2,3-dichloro-thiophene
• 2,3-Dchlorothiophene
• 2,3-Dichlor-thiophen
• 4,5-dichlorothiophene
• dichlorothiophene
• Thiophene,2,3-dichloro
• 2,3-DICHLOROPYRIDINE
• Thiophene, 2,3-dichloro-
• 2,3-Dichlorothiophene,97%

• MDL： MFCD00043890
• Inchi： 1S/C4H2Cl2S/c5-3-1-2-7-4(3)6/h1-2H
• InChI Key： LVNVLQIXMBTMPH-UHFFFAOYSA-N
• SMILES： ClC1=C(SC=C1)Cl
• BRN： 1760

Computed Properties

• Exact Mass: 151.92500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Density: 1.456 g/mL at 25 °C(lit.)
• Melting Point: -26 ºC
• Boiling Point: 173-174 °C/760 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:158°F
  Degrees Celsius:70°C
  
• Refractive Index: n20/D 1.568(lit.)
• PSA: 28.24000
• LogP: 3.05490

2,3-Dichlorothiophene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H318,H334
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P342+P311
• Hazardous Material transportation number：UN 2810 6
• WGK Germany：3
• Hazard Category Code： 25-43
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R25
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides